Cas no 1250993-45-3 (tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate)

• Product Name: tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
• CAS No: 1250993-45-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 4564721
• Update Time: 2025-06-03

tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT26189
• AT26191
• TERT-BUTYL (4AR,7AR)-5-OXO-3,4,4A,6,7,7A-HEXAHYDRO-1H-CYCLOPENTA[C]PYRIDINE-2-CARBOXYLATE
• TERT-BUTYL CIS-5-OXO-3,4,4A,6,7,7A-HEXAHYDRO-1H-CYCLOPENTA[C]PYRIDINE-2-CARBOXYLATE
• CID 124660402
• Cis-5-Oxo-Octahydro-[2]Pyrindine-2-Carboxylic Acid Tert-Butyl Ester(WX110506)
• Cis-5-Oxo-Octahydro-[2]Pyrindine-2-Carboxylic Acid Tert-Butyl Ester
• 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-5-oxo-, 1,1-dimethylethyl ester, (4aR,7aR)-rel-
• tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate

• MDL： MFCD18791931
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-6-10-9(8-14)4-5-11(10)15/h9-10H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： IRUXJIURXQDCKP-VHSXEESVSA-N
• SMILES： O=C1CC[C@H]2CN(C(=O)OC(C)(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 342.9±35.0 °C(Predicted)
• pka: -0.85±0.20(Predicted)

Additional information on tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate

Introduction to tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate (CAS No. 1250993-45-3)

tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate (CAS No. 1250993-45-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate consists of a cyclopenta[c]pyridine core with a tert-butyl ester group and a cis-configured oxo group. The cyclopenta[c]pyridine scaffold is known for its ability to modulate various biological pathways and has been extensively studied for its pharmacological properties. The tert-butyl ester group adds stability to the molecule and can influence its solubility and bioavailability.

Recent research has highlighted the potential of tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate in the treatment of neurological disorders. Studies have shown that this compound can act as a potent inhibitor of specific enzymes involved in neurodegenerative processes. For instance, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme that degrades neurotransmitters such as serotonin and dopamine. By modulating MAO activity, this compound may help alleviate symptoms associated with conditions like Parkinson's disease and depression.

In addition to its neuroprotective effects, tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been found to have low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide future research directions.

In conclusion, tert-butyl cis-5-oxo-3,4,4a,6,7,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate (CAS No. 1250993-45-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the treatment of various diseases.